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Compound of Interest

Compound Name: CDD-1115

Cat. No.: B15574705

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling,

use, and disposal of CDD-1115, a potent and selective inhibitor of the BMP type 2 receptor

(BMPR2). The following procedural guidance is intended to ensure the safe and effective use

of this compound in a laboratory setting.
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Identifier Information

Compound Name CDD-1115

Chemical Name

N-(3-Carbamoylbenzyl)-2-(isoquinolin-6-yl)-1-

((1R,3R)-3-(methylcarbamoyl) cyclopentyl)-1H-

benzo[d]imidazole-6-carboxamide

Target
Bone Morphogenetic Protein Receptor Type II

(BMPR2)

Molecular Formula C₃₂H₃₀N₆O₃

Molecular Weight 546.63 g/mol

Primary Use
Research chemical for studying the BMPR2

signaling pathway.

Personal Protective Equipment (PPE) and Safety
Precautions
A specific Safety Data Sheet (SDS) for CDD-1115 is not publicly available. The following PPE

recommendations are based on general best practices for handling potent, powdered chemical

compounds in a laboratory setting.

Protection Type Specification Rationale

Hand Protection Nitrile gloves
Provides a barrier against skin

contact.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes or

airborne particles.

Body Protection Laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection
Use in a well-ventilated area or

chemical fume hood

Minimizes inhalation of the

powdered compound.

General Handling Precautions:
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Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

First Aid Measures
In the absence of a specific SDS, the following are general first aid recommendations.

Exposure Route First Aid Procedure

In case of eye contact
Immediately flush eyes with plenty of water for

at least 15 minutes. Seek medical attention.

In case of skin contact

Wash off with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if

irritation persists.

If inhaled
Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.

If swallowed

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Storage and Disposal
Action Procedure

Storage
Store in a tightly closed container in a cool, dry,

and well-ventilated place.

Disposal

Dispose of contents/container in accordance

with local, regional, and national regulations.

Contact a licensed professional waste disposal

service to dispose of this material.
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Experimental Protocols
In Vitro Kinase Inhibition Assay for CDD-1115
This protocol is adapted from methodologies used for similar kinase inhibitors.

Objective: To determine the in vitro inhibitory activity of CDD-1115 against BMPR2.

Materials:

Recombinant human BMPR2 kinase domain

ATP

Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

Substrate (e.g., a generic kinase substrate peptide)

CDD-1115 stock solution (in DMSO)

ADP-Glo™ Kinase Assay kit (or similar)

Microplate reader

Procedure:

Prepare a serial dilution of CDD-1115 in DMSO.

In a 384-well plate, add the kinase buffer.

Add the CDD-1115 dilutions to the wells.

Add the BMPR2 enzyme to the wells and incubate for 10 minutes at room temperature.

Initiate the kinase reaction by adding a mixture of the substrate and ATP.

Allow the reaction to proceed for a specified time (e.g., 60 minutes) at a controlled

temperature (e.g., 30°C).
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Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase

Assay kit as per the manufacturer's instructions.

Measure the luminescence using a microplate reader.

Calculate the percent inhibition for each concentration of CDD-1115 and determine the IC₅₀

value.

Signaling Pathway and Experimental Workflow
Diagrams
BMPR2 Signaling Pathway
The following diagram illustrates the canonical BMPR2 signaling pathway, which is inhibited by

CDD-1115. Upon ligand binding, BMPR2 forms a complex with a type I receptor, leading to the

phosphorylation of SMAD proteins, which then translocate to the nucleus to regulate gene

expression.[1][2]
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Caption: Canonical BMPR2 signaling pathway and the point of inhibition by CDD-1115.

Experimental Workflow: In Vitro Kinase Assay
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The diagram below outlines the key steps of the in vitro kinase inhibition assay for CDD-1115.
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Caption: Workflow for determining the in vitro inhibitory activity of CDD-1115.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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